Cas no 82946-71-2 (Oxazole, 2-[1,1'-biphenyl]-3-yl-4,5-dihydro-4,4-dimethyl-)

• Product Name: Oxazole, 2-[1,1'-biphenyl]-3-yl-4,5-dihydro-4,4-dimethyl-
• CAS No: 82946-71-2
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 679897
• PubChem ID: 12943780
• Update Time: 2025-04-19

Oxazole, 2-[1,1'-biphenyl]-3-yl-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-[1,1'-biphenyl]-3-yl-4,5-dihydro-4,4-dimethyl-
• 4,4-dimethyl-2-(3-phenylphenyl)-5H-1,3-oxazole
• 2-([1,1'-Biphenyl]-3-yl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• 82946-71-2
• DTXSID20513566

• Inchi： 1S/C17H17NO/c1-17(2)12-19-16(18-17)15-10-6-9-14(11-15)13-7-4-3-5-8-13/h3-11H,12H2,1-2H3
• InChI Key： IERMNMNELHRBMP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C3C=CC=CC=3)C=2)=NC(C)(C)C1

Computed Properties

• Exact Mass: 251.131014166g/mol
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.6Ų